Dimethyl 3-methyl-5-[(pyridin-3-ylcarbonyl)amino]thiophene-2,4-dicarboxylate
Dimethyl 3-methyl-5-[(pyridin-3-ylcarbonyl)amino]thiophene-2,4-dicarboxylate
Brand Name:
Vulcanchem
CAS No.:
352686-89-6
VCID:
VC0440252
InChI:
InChI=1S/C15H14N2O5S/c1-8-10(14(19)21-2)13(23-11(8)15(20)22-3)17-12(18)9-5-4-6-16-7-9/h4-7H,1-3H3,(H,17,18)
SMILES:
CC1=C(SC(=C1C(=O)OC)NC(=O)C2=CN=CC=C2)C(=O)OC
Molecular Formula:
C15H14N2O5S
Molecular Weight:
334.3g/mol
Dimethyl 3-methyl-5-[(pyridin-3-ylcarbonyl)amino]thiophene-2,4-dicarboxylate
CAS No.: 352686-89-6
Main Products
VCID: VC0440252
Molecular Formula: C15H14N2O5S
Molecular Weight: 334.3g/mol
CAS No. | 352686-89-6 |
---|---|
Product Name | Dimethyl 3-methyl-5-[(pyridin-3-ylcarbonyl)amino]thiophene-2,4-dicarboxylate |
Molecular Formula | C15H14N2O5S |
Molecular Weight | 334.3g/mol |
IUPAC Name | dimethyl 3-methyl-5-(pyridine-3-carbonylamino)thiophene-2,4-dicarboxylate |
Standard InChI | InChI=1S/C15H14N2O5S/c1-8-10(14(19)21-2)13(23-11(8)15(20)22-3)17-12(18)9-5-4-6-16-7-9/h4-7H,1-3H3,(H,17,18) |
Standard InChIKey | YSTYNTZYIAYCMC-UHFFFAOYSA-N |
SMILES | CC1=C(SC(=C1C(=O)OC)NC(=O)C2=CN=CC=C2)C(=O)OC |
Canonical SMILES | CC1=C(SC(=C1C(=O)OC)NC(=O)C2=CN=CC=C2)C(=O)OC |
PubChem Compound | 896695 |
Last Modified | Nov 30 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume